Cas no 98799-27-0 (2-Bromomethyl-1-methyl-4-nitrobenzene)

• Product Name: 2-Bromomethyl-1-methyl-4-nitrobenzene
• CAS No: 98799-27-0
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• MDL: MFCD11501242
• CID: 1085022
• PubChem ID: 50999161
• Update Time: 2025-04-20

2-Bromomethyl-1-methyl-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-1-methyl-4-nitrobenzene
• 2-Bromomethyl-1-methyl-4-nitrobenzene
• 2-BROMOMETHYL-1-METHYL-4-NITRO-BENZENE
• MFCD11501242
• A916990
• AS-37141
• SCHEMBL694999
• DTXSID60679433
• AMY28495
• YDA79927
• FT-0731063
• AKOS022183745
• 2-Methyl-5-nitrobenzyl bromide
• VAKLDLBPYFVTTA-UHFFFAOYSA-N
• 98799-27-0
• EN300-1893126
• DA-26744

• MDL： MFCD11501242
• Inchi： 1S/C8H8BrNO2/c1-6-2-3-8(10(11)12)4-7(6)5-9/h2-4H,5H2,1H3
• InChI Key： VAKLDLBPYFVTTA-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 228.974
• Monoisotopic Mass: 228.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.8A^2

Experimental Properties

• Color/Form: White to Yellow Solid

2-Bromomethyl-1-methyl-4-nitrobenzene Security Information

• Signal Word：Danger
• Hazard Statement： H302;H314
• Warning Statement： P280;P305+P351+P338;P310
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes